Cas no 1806987-50-7 (2-(Aminomethyl)-6-cyano-3-(difluoromethyl)-5-nitropyridine)

• Product Name: 2-(Aminomethyl)-6-cyano-3-(difluoromethyl)-5-nitropyridine
• CAS No: 1806987-50-7
• MF: C₈H₆F₂N₄O₂
• MW: 228.155647754669
• CID: 4877938
• Update Time: 2025-05-22

2-(Aminomethyl)-6-cyano-3-(difluoromethyl)-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-6-cyano-3-(difluoromethyl)-5-nitropyridine

• Inchi： 1S/C8H6F2N4O2/c9-8(10)4-1-7(14(15)16)6(3-12)13-5(4)2-11/h1,8H,2,11H2
• InChI Key： RLRLJSRDVMWXMK-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(C#N)N=C1CN)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 311
• XLogP3: 0.2
• Topological Polar Surface Area: 109

Additional information on 2-(Aminomethyl)-6-cyano-3-(difluoromethyl)-5-nitropyridine

2-(Aminomethyl)-6-cyano-3-(difluoromethyl)-5-nitropyridine: A Comprehensive Overview

The compound 2-(Aminomethyl)-6-cyano-3-(difluoromethyl)-5-nitropyridine, with CAS No. 1806987-50-7, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are widely studied for their potential applications in drug discovery and development. The molecule's structure is characterized by a pyridine ring substituted with an aminomethyl group at position 2, a cyano group at position 6, a difluoromethyl group at position 3, and a nitro group at position 5. These substituents contribute to the compound's unique chemical properties and biological activity.

The synthesis of 2-(Aminomethyl)-6-cyano-3-(difluoromethyl)-5-nitropyridine involves a series of carefully designed organic reactions. Researchers have employed various strategies, including nucleophilic substitution, electrophilic substitution, and coupling reactions, to construct the pyridine ring and introduce the desired substituents. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound. For instance, the use of palladium catalysts in cross-coupling reactions has significantly improved the yield and purity of the product.

The physical properties of this compound are critical for its application in various fields. It has a melting point of approximately 180°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and acetonitrile. The presence of electron-withdrawing groups like the nitro and cyano groups increases the compound's polarity, which influences its solubility and stability. These properties make it suitable for use in pharmaceutical formulations and analytical chemistry applications.

The biological activity of 2-(Aminomethyl)-6-cyano-3-(difluoromethyl)-5-nitropyridine has been extensively studied in recent years. Preclinical studies have demonstrated its potential as an anti-inflammatory agent due to its ability to inhibit key enzymes involved in inflammatory pathways. Additionally, this compound has shown promise as an anticancer agent by targeting specific oncogenic signaling pathways. Recent research has focused on optimizing its bioavailability and reducing potential side effects through structural modifications.

In terms of therapeutic applications, this compound is being investigated for its potential role in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Its ability to modulate cytokine production makes it a valuable candidate for immunotherapy research. Furthermore, ongoing clinical trials are exploring its efficacy in combating resistant cancer cells by enhancing the sensitivity of tumors to chemotherapy.

The environmental impact of 2-(Aminomethyl)-6-cyano-3-(difluoromethyl)-5-nitropyridine is another area of active research. Studies have shown that this compound exhibits low toxicity to aquatic organisms under controlled conditions. However, further investigations are required to assess its long-term effects on ecosystems and develop strategies for safe disposal.

In conclusion, CAS No. 1806987-50-7, or 2-(Aminomethyl)-6-cyano-3-(difluoromethyl)-5-nitropyridine, represents a significant advancement in the field of organic synthesis and drug discovery. Its unique chemical structure, coupled with promising biological activity, positions it as a valuable tool in addressing unmet medical needs. Continued research into its properties and applications will undoubtedly contribute to the development of innovative therapeutic solutions.